Cas no 23726-92-3 ((Z)-β-Damascone)

(Z)-β-Damascone Properties

Names and Identifiers

• (Z)-1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-2-buten-1-one
• cis-1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-2-buten-1-one
• Damascone beta
• (Z)-1-(2,6,6-trimethylcyclohexen-1-yl)but-2-en-1-one
• (Z)-β-Damascone
• (Z)-1-(2,6,6-trimethyl-1-cyclohexenyl)-2-buten-1-one
• (Z)-1-(2',6',6'-trimethyl-1'-cyclohexenyl)-3-buten-1-one
• 2-Buten-1-one, 1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2Z)-
• 2-Buten-1-one, 1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (Z)-
• AC1LUSE1
• cis-2-Buten-1-one, 1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-
• EINECS 245-843-7
• FEMA No. 3243
• SureCN1474029
• +Expand

• InChIKey： BGTBFNDXYDYBEY-UHFFFAOYSA-N
• Inchi： 1S/C13H20O/c1-5-7-11(14)12-10(2)8-6-9-13(12,3)4/h5,7H,6,8-9H2,1-4H3/b7-5-
• SMILES： O=C(C=CC)C1=C(C)CCCC1(C)C

Computed Properties

• Exact Mass: 192.1515
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 192.151
• Heavy Atom Count: 14
• Complexity: 292
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: 13
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 3.65820
• PSA: 17.07
• Refractive Index: n20/D 1.495-1.498
• Boiling Point: 271.2 °C at 760 mmHg
• Flash Point: 108 °C
• FEMA: 3243
• Color/Form: The appearance is liquid, with strong rose aroma, fruit \ green aroma and tobacco aroma
• Density: 0.934 g/mL at 20 °C(lit.)